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Compound of Interest

Compound Name: N-Boc-dolaproine-methyl

Cat. No.: B11762180

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling protocols for N-Boc-
dolaproine-methyl, a key building block in the synthesis of complex pharmaceutical agents.
Due to the limited availability of specific safety data for N-Boc-dolaproine-methyl, this guide
extrapolates information from its parent compound, N-Boc-dolaproine, and general principles of
laboratory chemical safety. It is imperative that all handling of this compound is conducted by
trained personnel in a controlled laboratory setting.

Compound Identification and Properties

While specific experimental data for N-Boc-dolaproine-methyl is not readily available, the
properties of the closely related N-Boc-dolaproine provide a valuable reference point.
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Value (for N-Boc-

Property . Reference
dolaproine)

Molecular Formula C14H25NOs [1]

Molecular Weight 287.35 g/mol [1]
Solid or light yellow oily

Appearance [2][3]
substance

Storage Temperature Refrigerator (2-8°C) [2][3]

Purity Typically =295% [2][4]

Hazard Identification and GHS Classification

N-Boc-dolaproine is classified with the following hazards according to the Globally Harmonized
System (GHS). It is prudent to assume N-Boc-dolaproine-methyl carries similar risks.[1]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity ]
] ) H335: May cause respiratory
(Single Exposure); Respiratory 3 o
o irritation
Tract Irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Signal Word: Warning[2]

Hazard Pictograms:

Safe Handling and Personal Protective Equipment
(PPE)
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A systematic approach to handling N-Boc-dolaproine-methyl is crucial to minimize exposure
and ensure laboratory safety. The following workflow outlines the essential steps for safe
handling.
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General Laboratory Safety Workflow for Handling Chemical Compounds
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General Synthetic Protocol Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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